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Compound of Interest

Compound Name: Potassium glycolate

Cat. No.: B155272 Get Quote

For immediate assistance, please refer to the appropriate Safety Data Sheet (SDS) for

potassium glycolate.

This technical support guide provides essential safety and handling information for

researchers, scientists, and drug development professionals working with potassium
glycolate. The following frequently asked questions (FAQs) and troubleshooting guides are

designed to address common concerns and potential issues encountered during laboratory

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with potassium glycolate?

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), potassium glycolate is not classified as a hazardous substance.[1] It does not have a

signal word or specific hazard statements.[1] However, it is good laboratory practice to treat all

chemicals with care. One study noted that potassium glycolate was mildly irritating to rabbit

eyes, suggesting that eye protection should be worn.[2]

Q2: What personal protective equipment (PPE) is required when handling potassium
glycolate?

While potassium glycolate is not classified as hazardous, the following standard laboratory

PPE is recommended to minimize exposure and ensure safety:
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Eye/Face Protection: Safety glasses with side-shields are recommended.

Skin Protection: Wear impervious clothing and handle with suitable gloves. Gloves should be

inspected before use and removed using the proper technique to avoid skin contact.

Respiratory Protection: In situations where dust or aerosols may be generated, use a

respirator and ensure adequate ventilation.[3]

Q3: What are the proper procedures for storing potassium glycolate?

Store potassium glycolate in a cool, dry, and well-ventilated area. Keep the container tightly

closed to prevent contamination and potential degradation.

Q4: What should I do in case of accidental exposure to potassium glycolate?

Follow these first-aid measures in the event of an accidental exposure:

If inhaled: Move the individual to fresh air. If breathing becomes difficult, consult a physician.

In case of skin contact: Wash the affected area with soap and plenty of water.

In case of eye contact: Rinse the eyes thoroughly with plenty of water for at least 15 minutes

and consult a physician.

If swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.

Q5: How should I dispose of potassium glycolate waste?

Potassium glycolate waste should be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing. Do not allow the material to enter sewer

systems. Contaminated packaging should be triple rinsed and can then be offered for recycling,

reconditioning, or disposed of in a sanitary landfill.
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Issue Possible Cause Recommended Action

Eye Irritation

Direct contact of potassium

glycolate powder or solution

with the eyes.

Immediately flush eyes with

water for at least 15 minutes.

Seek medical attention.

Ensure safety glasses with

side-shields are worn during

handling.

Skin Irritation
Prolonged or repeated contact

with the skin.

Wash the affected area

thoroughly with soap and

water. If irritation persists, seek

medical attention. Always wear

gloves when handling the

substance.

Caking of solid potassium

glycolate

Improper storage in a humid

environment.

Store in a tightly closed

container in a cool, dry place.

If caked, gently break up the

material in a fume hood before

use, wearing appropriate PPE

to avoid dust inhalation.

Quantitative Data
The following table summarizes the known physical and chemical properties of potassium
glycolate.
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Property Value

Molecular Formula C2H3KO3[1]

Molecular Weight 114.142 g/mol [1]

Melting Point 78-80°C

Boiling Point 265.6°C at 760 mmHg

Flash Point 128.7°C

Density 1.416 g/cm³

Experimental Protocol: Synthesis of Potassium
Glycolate
The following is a general laboratory-scale synthesis of potassium glycolate, illustrating a

procedure where the handling and safety precautions outlined above would be applied.

Objective: To synthesize potassium glycolate via a neutralization reaction.

Materials:

Glycolic acid

Potassium hydroxide or potassium carbonate

Water

Appropriate reaction vessel and stirring apparatus

Procedure:

In a well-ventilated fume hood, dissolve glycolic acid in water in the reaction vessel.

Slowly add a stoichiometric amount of potassium hydroxide or potassium carbonate to the

glycolic acid solution while stirring. This reaction is an acid-base neutralization.[4]

Continue stirring at ambient temperature until the reaction is complete.[4]
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The resulting aqueous solution contains potassium glycolate. The water can be removed

by evaporation to obtain the solid product.[4]

Safety Note: Throughout this procedure, all recommended personal protective equipment

should be worn, including safety glasses with side-shields and gloves.

Workflow for Safe Handling of Potassium Glycolate
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Caption: A flowchart outlining the safe handling workflow for potassium glycolate in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b155272?utm_src=pdf-body
https://www.benchchem.com/product/b155272?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/1932-50-9.html
https://www.cir-safety.org/sites/default/files/ahas.pdf
https://www.guidechem.com/encyclopedia/potassium-glycolate-dic198978.html
https://www.vulcanchem.com/product/vc21228053
https://www.benchchem.com/product/b155272#potassium-glycolate-handling-and-safety-precautions-for-researchers
https://www.benchchem.com/product/b155272#potassium-glycolate-handling-and-safety-precautions-for-researchers
https://www.benchchem.com/product/b155272#potassium-glycolate-handling-and-safety-precautions-for-researchers
https://www.benchchem.com/product/b155272#potassium-glycolate-handling-and-safety-precautions-for-researchers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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